Benzyl Chloroformate
Benzyl Chloroformate
Benzyl chloroformate appears as a colorless liquid with an acrid odor. Vapors irritate eyes and mucous membranes. Corrosive to metals and tissue. Long-term inhalation of low concentrations or short-term inhalation of high concentrations can result in adverse health effects.
Brand Name:
Vulcanchem
CAS No.:
501-53-1
VCID:
VC0123252
InChI:
InChI=1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2
SMILES:
C1=CC=C(C=C1)COC(=O)Cl
Molecular Formula:
C8H7ClO2
Molecular Weight:
170.59 g/mol
Benzyl Chloroformate
CAS No.: 501-53-1
Reference Standards
VCID: VC0123252
Molecular Formula: C8H7ClO2
Molecular Weight: 170.59 g/mol
| CAS No. | 501-53-1 |
|---|---|
| Product Name | Benzyl Chloroformate |
| Molecular Formula | C8H7ClO2 |
| Molecular Weight | 170.59 g/mol |
| IUPAC Name | benzyl carbonochloridate |
| Standard InChI | InChI=1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2 |
| Standard InChIKey | HSDAJNMJOMSNEV-UHFFFAOYSA-N |
| Impurities | May contain 3% or less benzyl chloride |
| SMILES | C1=CC=C(C=C1)COC(=O)Cl |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)Cl |
| Boiling Point | 306 °F at 760 mm Hg (decomposes) (USCG, 1999) 152.0 °C 152 °C AT 760 MM HG |
| Colorform | OILY LIQUID COLORLESS TO PALE YELLOW LIQUID |
| Density | 1.22 at 68 °F (USCG, 1999) 1.2166 20 °C/4 °C Relative density (water = 1): 1.20 |
| Flash Point | 227 °F Vigorous decomposition occurs at these temperatures; thus these values are anomalous due to the effect of the decomp. products (benzyl chloride and CO 2 ). (USCG, 1999) 176 °F OC; 227 °F CC 80.0 °C c.c. |
| Melting Point | 0 °C |
| Physical Description | Benzyl chloroformate appears as a colorless liquid with an acrid odor. Vapors irritate eyes and mucous membranes. Corrosive to metals and tissue. Long-term inhalation of low concentrations or short-term inhalation of high concentrations can result in adverse health effects. Liquid OILY COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR. |
| Description | Benzyl chloroformate appears as a colorless liquid with an acrid odor. Vapors irritate eyes and mucous membranes. Corrosive to metals and tissue. Long-term inhalation of low concentrations or short-term inhalation of high concentrations can result in adverse health effects. |
| Solubility | SOL IN ETHER, ACETONE, BENZENE Solubility in water: reaction |
| Synonyms | (Benzyloxy)carbonyl Chloride; Benzyl Chloridocarbonate; Benzyl Chlorocarbonate; Benzyl Chloroformate; Carbobenzoxy Chloride; Carbobenzyloxy Chloride; Chloroformic Acid Benzyl Ester; NSC 83466; Phenylmethyl Chloroformate; Cbz-Cl; CbzCl; Cbz chloride; |
| Vapor Density | Relative vapor density (air = 1): 1 |
| Vapor Pressure | 0.00 mmHg 7 mm Hg @ 85-87 °C Vapor pressure, kPa at 85-87 °C: 0.009 |
| PubChem Compound | 10387 |
| Last Modified | Nov 11 2021 |
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